Cas no 1782501-70-5 (Clobazam-13C6)

• Product Name: Clobazam-13C6
• CAS No: 1782501-70-5
• CID: 2246350
• Update Time: 2025-05-19

Clobazam-13C6 Chemical and Physical Properties

Names and Identifiers

• Clobazam-13C6

Additional information on Clobazam-13C6

Clobazam-13C6: A Comprehensive Overview

Clobazam-13C6, also known as Clobazam with 13C6 labeling, is a compound with the CAS number 1782501-70-5. This compound is a derivative of clobazam, a well-known benzodiazepine used in the treatment of epilepsy and other neurological disorders. The addition of the 13C6 label makes it a valuable tool in research, particularly in the fields of pharmacology, metabolism studies, and drug development.

Benzodiazepines like clobazam are widely recognized for their ability to modulate the gamma-aminobutyric acid (GABA) receptor, thereby exerting sedative, anxiolytic, and anticonvulsant effects. The introduction of the 13C6 label allows researchers to track the compound's behavior within biological systems with unprecedented precision. This is particularly useful in understanding drug metabolism, bioavailability, and pharmacokinetics.

Recent studies have highlighted the importance of stable isotope labeling in drug development. The 13C6 labeling of clobazam provides researchers with a non-radioactive method to study drug dynamics. This approach minimizes the risks associated with radioactive isotopes while maintaining high sensitivity and specificity in analytical techniques such as mass spectrometry.

The CAS number 1782501-70-5 is a unique identifier for Clobazam-13C6, ensuring that researchers can accurately reference and retrieve information about this compound. This standardized identification is crucial in maintaining consistency across scientific literature and regulatory filings.

One of the most significant applications of Clobazam-13C6 is in metabolomics studies. By using this labeled compound, researchers can map out the metabolic pathways involved in drug processing. This knowledge is essential for optimizing drug delivery systems and improving therapeutic outcomes.

Moreover, the use of stable isotopes like 13C6 has become increasingly popular in clinical research. It enables the differentiation between endogenous and exogenous compounds, which is critical in assessing drug efficacy and safety. This has led to advancements in personalized medicine, where treatments can be tailored to individual patient needs based on their metabolic profiles.

The synthesis of Clobazam-13C6 involves precise chemical engineering to incorporate the 13C6 label without altering the compound's pharmacological properties. This ensures that the labeled version behaves identically to the original clobazam in biological systems, making it an ideal tool for comparative studies.

Recent advancements in analytical techniques have further enhanced the utility of Clobazam-13C6. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy now allow for detailed characterization of labeled compounds at unprecedented levels of sensitivity and resolution.

In conclusion, Clobazam-13C6 represents a significant advancement in pharmaceutical research. Its unique properties, combined with cutting-edge analytical techniques, make it an invaluable tool for understanding drug behavior and improving therapeutic interventions. As research continues to evolve, compounds like Clobazam-13C6 will play a pivotal role in shaping the future of medicine.